Cas no 2227887-67-2 (rac-(1R,3R)-2,2-dimethyl-3-(3-methyl-1-benzofuran-2-yl)cyclopropylmethanamine)

• Product Name: rac-(1R,3R)-2,2-dimethyl-3-(3-methyl-1-benzofuran-2-yl)cyclopropylmethanamine
• CAS No: 2227887-67-2
• MF: C₁₅H₁₉NO
• MW: 229.317464113235
• CID: 5962022
• PubChem ID: 165641838
• Update Time: 2025-10-29

rac-(1R,3R)-2,2-dimethyl-3-(3-methyl-1-benzofuran-2-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-2,2-dimethyl-3-(3-methyl-1-benzofuran-2-yl)cyclopropylmethanamine
• 2227887-67-2
• EN300-1799492
• rac-[(1R,3R)-2,2-dimethyl-3-(3-methyl-1-benzofuran-2-yl)cyclopropyl]methanamine

• Inchi： 1S/C15H19NO/c1-9-10-6-4-5-7-12(10)17-14(9)13-11(8-16)15(13,2)3/h4-7,11,13H,8,16H2,1-3H3/t11-,13+/m1/s1
• InChI Key： IECQHNDDQLKPQW-YPMHNXCESA-N
• SMILES： O1C2C=CC=CC=2C(C)=C1[C@@H]1[C@@H](CN)C1(C)C

Computed Properties

• Exact Mass: 229.146664230g/mol
• Monoisotopic Mass: 229.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 39.2Ų

Additional information on rac-(1R,3R)-2,2-dimethyl-3-(3-methyl-1-benzofuran-2-yl)cyclopropylmethanamine

Introduction to rac-(1R,3R)-2,2-dimethyl-3-(3-methyl-1-benzofuran-2-yl)cyclopropylmethanamine (CAS No. 2227887-67-2)

rac-(1R,3R)-2,2-dimethyl-3-(3-methyl-1-benzofuran-2-yl)cyclopropylmethanamine, with the CAS number 2227887-67-2, is a complex organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in medicinal chemistry. This compound belongs to the class of cyclopropylamines and is characterized by its cyclopropane ring substituted with a 3-methylbenzofuran moiety and two methyl groups. The racemic nature of this compound indicates the presence of both enantiomers, which can have distinct biological activities and pharmacological properties.

The synthesis of rac-(1R,3R)-2,2-dimethyl-3-(3-methyl-1-benzofuran-2-yl)cyclopropylmethanamine has been a topic of extensive research, with several methods reported in the literature. One of the most notable synthetic routes involves the coupling of a cyclopropylamine derivative with a 3-methylbenzofuran intermediate. This process often requires careful control of reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have further improved the efficiency and selectivity of these syntheses, making it more feasible for large-scale production.

In terms of its physical and chemical properties, rac-(1R,3R)-2,2-dimethyl-3-(3-methyl-1-benzofuran-2-yl)cyclopropylmethanamine is a colorless solid at room temperature with a molecular weight of approximately 245.34 g/mol. It is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO). The compound exhibits moderate stability under standard laboratory conditions but may require protection from light and moisture to maintain its integrity over extended periods.

The biological activity of rac-(1R,3R)-2,2-dimethyl-3-(3-methyl-1-benzofuran-2-yl)cyclopropylmethanamine has been the subject of numerous studies. Research has shown that this compound possesses potent activity against various biological targets, including enzymes and receptors involved in neurological disorders and cancer. For instance, it has been reported to exhibit selective inhibition of monoamine oxidase (MAO) enzymes, which are implicated in the pathogenesis of Parkinson's disease and depression. Additionally, preliminary studies suggest that it may have antiproliferative effects on certain cancer cell lines, making it a promising lead for further drug development.

The pharmacokinetic properties of rac-(1R,3R)-2,2-dimethyl-3-(3-methyl-1-benzofuran-2-yl)cyclopropylmethanamine have also been investigated to understand its behavior in biological systems. Studies have shown that it has good oral bioavailability and a favorable distribution profile, allowing it to reach target tissues effectively. However, further research is needed to optimize its pharmacokinetic properties for clinical applications.

In the context of drug discovery and development, rac-(1R,3R)-2,2-dimethyl-3-(3-methyl-1-benzofuran-2-yl)cyclopropylmethanamine represents an exciting opportunity due to its multifaceted biological activities. Its potential as a lead compound for treating neurological disorders and cancer is being actively explored by pharmaceutical companies and academic research groups. The ability to modulate multiple biological targets with a single molecule could lead to more effective and safer therapeutic options for patients.

To further advance the development of rac-(1R,3R)-2,2-dimethyl-3-(3-methyl-1-benzofuran-2-yl)cyclopropylmethanamine, ongoing research is focusing on optimizing its chemical structure through rational design approaches. Techniques such as structure-based drug design (SBDD) and high-throughput screening (HTS) are being employed to identify more potent and selective analogs. These efforts aim to enhance the therapeutic index while minimizing potential side effects.

In conclusion, rac-(1R,3R)-2,2-dimethyl-3-(3-methyl-1-benzofuran-2-yl)cyclopropylmethanamine (CAS No. 2227887-67-2) is a promising compound with significant potential in medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. As research continues to uncover new insights into its mechanisms of action and pharmacological properties, it is likely that this compound will play an increasingly important role in the treatment of various diseases.